![molecular formula C6H10N4 B1450939 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-amine CAS No. 1423025-46-0](/img/structure/B1450939.png)
1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-amine
Overview
Description
“1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-amine” is a chemical compound with the CAS Number: 1423025-46-0 . It has a molecular weight of 138.17 . The IUPAC name for this compound is 4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-ylamine .
Synthesis Analysis
A new and straightforward route to synthesize pyrazolo[3,4-b]pyridine scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of amorphous carbon-supported sulfonic acid (AC-SO3H) as the catalyst has been reported . This method provided the desired products with moderate to good yields .Molecular Structure Analysis
The InChI code for “this compound” is 1S/C6H10N4/c7-5-4-2-1-3-8-6(4)10-9-5/h1-3H2,(H4,7,8,9,10) .Chemical Reactions Analysis
The catalytic activity of the AC-SO3H was investigated for the synthesis of ethyl 6-amino-3-methyl-1,4-diphenyl-4,5,6,7-tetra-hydro-1H-pyrazolopyridine-5-carboxylate .Scientific Research Applications
1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-amine has been studied extensively for its potential applications in different scientific fields. This compound has shown promising results in the areas of medicinal chemistry, biochemistry, and pharmacology. It has been studied as a potential drug candidate for the treatment of various diseases such as cancer, inflammation, and neurological disorders. In addition, it has been used as a tool compound in biochemical and physiological studies to understand the mechanisms of action of different enzymes and proteins.
Mechanism of Action
Target of Action
It’s worth noting that these compounds have attracted the interest of medicinal chemists due to their close similarity with the purine bases adenine and guanine . This suggests that they may interact with biological targets in a similar manner to these bases.
Mode of Action
Given their structural similarity to adenine and guanine, it’s plausible that they may interact with the same biological targets and pathways .
Biochemical Pathways
Considering their resemblance to adenine and guanine, they might influence pathways where these purine bases play a crucial role .
Result of Action
Given its structural similarity to adenine and guanine, it’s possible that its effects may be similar to those of these purine bases .
Advantages and Limitations for Lab Experiments
1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-amine has several advantages for lab experiments. It is a stable and easily synthesizable compound that can be used in a variety of assays and studies. It has also been shown to have high selectivity and potency for specific enzymes and proteins, making it a valuable tool compound for biochemical and physiological studies. However, one limitation of this compound is that it may have off-target effects on other enzymes and proteins, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for the study of 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-amine. One direction is the development of more potent and selective inhibitors of specific enzymes and proteins. This can be achieved through structure-activity relationship studies and optimization of the synthesis method. Another direction is the exploration of new applications for this compound in different scientific fields. For example, it may have potential applications in materials science and nanotechnology. Finally, the use of this compound in combination with other drugs or therapies may lead to synergistic effects and improved treatment outcomes for various diseases.
properties
IUPAC Name |
4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridin-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N4/c7-5-4-2-1-3-8-6(4)10-9-5/h1-3H2,(H4,7,8,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQSQLNVGDHZRMU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(NN=C2NC1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
138.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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